Cas no 1203405-97-3 (3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea)

• Product Name: 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea
• CAS No: 1203405-97-3
• MF: C₁₇H₁₈FN₃O₃S
• MW: 363.406526088715
• CID: 5983391
• PubChem ID: 30374953
• Update Time: 2025-11-06

3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea
• 1-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-3-(4-fluorophenyl)urea
• 1203405-97-3
• 3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-1-(4-fluorophenyl)urea
• AKOS024513045
• F5537-0037
• SR-01000923157-1
• SR-01000923157
• VU0646830-1
• 1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-3-(4-fluorophenyl)urea

• Inchi： 1S/C17H18FN3O3S/c1-12-3-8-15(21-9-2-10-25(21,23)24)11-16(12)20-17(22)19-14-6-4-13(18)5-7-14/h3-8,11H,2,9-10H2,1H3,(H2,19,20,22)
• InChI Key： SJYSLHZLSOUXSF-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 363.10529078g/mol
• Monoisotopic Mass: 363.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea

Comprehensive Overview of 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea (CAS No. 1203405-97-3)

The compound 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea, identified by its CAS No. 1203405-97-3, is a chemically synthesized urea derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a thiazolidine dioxide moiety with a fluorophenyl group, which contributes to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has focused on urea-based compounds like 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea for their versatility in medicinal chemistry. The presence of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group enhances the molecule's ability to interact with biological targets, making it a candidate for studying inflammatory and metabolic disorders. Additionally, the 4-fluorophenyl moiety is known to improve pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug development.

The synthesis of CAS No. 1203405-97-3 involves multi-step organic reactions, including the formation of the thiazolidine dioxide ring and subsequent urea linkage. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Given the growing demand for novel therapeutic agents, this compound has garnered attention in high-throughput screening programs aimed at identifying new leads for diseases such as diabetes and cancer.

From an industrial perspective, 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea is also explored for its potential in material science. Its robust aromatic system and polar functional groups make it suitable for designing advanced polymers and coatings with enhanced durability. Furthermore, its fluorine-containing structure aligns with the trend toward green chemistry, as fluorine atoms often contribute to improved efficiency and reduced environmental impact.

As the pharmaceutical industry shifts toward precision medicine, compounds like CAS No. 1203405-97-3 are being investigated for their selectivity and specificity in targeting disease mechanisms. Researchers are particularly interested in its potential role in kinase inhibition, a hot topic in oncology and autoimmune disease research. The compound's ability to modulate protein-protein interactions further expands its applicability in biologics development.

In conclusion, 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-fluorophenyl)urea represents a promising scaffold for both therapeutic and material applications. Its unique chemical features, combined with the rising interest in fluorinated compounds and urea derivatives, position it as a valuable subject for ongoing research. Future studies may uncover additional functionalities, solidifying its role in advancing science and technology.